Cas no 1260830-14-5 (methyl 2-fluoro-3-iodobenzoate)

Methyl 2-fluoro-3-iodobenzoate is a fluorinated and iodinated benzoate ester with significant utility in synthetic organic chemistry. Its structure, featuring both fluorine and iodine substituents on the aromatic ring, makes it a versatile intermediate for cross-coupling reactions, such as Suzuki or Stille couplings, where the iodine acts as a reactive handle. The electron-withdrawing fluorine enhances the reactivity of adjacent positions, facilitating further functionalization. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex molecules. Its stability under standard conditions and well-defined reactivity profile ensure reliable performance in multistep syntheses. High purity grades are available to meet rigorous research and industrial demands.

methyl 2-fluoro-3-iodobenzoate structure

1260830-14-5 structure

Product Name:methyl 2-fluoro-3-iodobenzoate

CAS No:1260830-14-5

MF:C₈H₆FIO₂

MW:280.034918308258

MDL:MFCD12032199

CID:2126565

PubChem ID:70873135

Update Time:2025-05-22

methyl 2-fluoro-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

- methyl 2-fluoro-3-iodobenzoate
- AS-46360
- CS-0150889
- DA-13309
- MFCD12032199
- CL9472
- AKOS027339593
- methyl2-fluoro-3-iodobenzoate
- KSWOUEDGSUJEEN-UHFFFAOYSA-N
- 1260830-14-5
- SCHEMBL13278410
- SY244078
- MDL： MFCD12032199
- Inchi： 1S/C8H6FIO2/c1-12-8(11)5-3-2-4-6(10)7(5)9/h2-4H,1H3
- InChI Key： KSWOUEDGSUJEEN-UHFFFAOYSA-N
- SMILES： IC1=CC=CC(C(=O)OC)=C1F

Computed Properties

Exact Mass: 279.93966g/mol
Monoisotopic Mass: 279.93966g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Color/Form: NA
Density: 1.8±0.1 g/cm3
Boiling Point: 298.3±30.0 °C at 760 mmHg
Flash Point: 251.5±28.7 °C

methyl 2-fluoro-3-iodobenzoate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

methyl 2-fluoro-3-iodobenzoate Pricemore >>

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Alichem	A013033683-250mg	Methyl 2-fluoro-3-iodobenzoate	1260830-14-5	97%	250mg	$494.40	2023-09-03
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Alichem	A013033683-1g	Methyl 2-fluoro-3-iodobenzoate	1260830-14-5	97%	1g	$1475.10	2023-09-03
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Apollo Scientific	PC501473-1g	Methyl 2-fluoro-3-iodobenzoate	1260830-14-5		1g	£49.00	2025-02-21
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